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Compound of Interest

Compound Name: 2,4-Dichlorobenzyl chloride

Cat. No.: B132179 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2,4-Dichlorobenzyl chloride.

Adherence to these procedures is critical for ensuring personal safety and environmental

protection.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2,4-Dichlorobenzyl chloride to prevent severe skin

burns, eye damage, and respiratory irritation.[1][2][3] The required equipment, compliant with

standards such as NIOSH (US) or EN 166 (EU), is detailed below.[1]
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Protection Type Required Equipment Specifications & Remarks

Eye/Face Protection
Tightly fitting safety goggles,

Face shield (8-inch minimum)

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][4]

Skin Protection

Chemical-resistant gloves

(Elbow-length PVC), Complete

protective suit

Wear fire/flame resistant and

impervious clothing.[4] Gloves

must be inspected before use

and disposed of properly after.

[1] Contaminated leather items

should be destroyed.

Respiratory Protection

Full-face respirator with

appropriate cartridges (ABEK

type)

Use if exposure limits are

exceeded or if irritation occurs.

[1][4] A properly operating

chemical fume hood with an

average face velocity of at

least 100 feet per minute is

essential.[3]

Chemical and Physical Properties
Property Value

CAS Number 94-99-5

EC Number 202-381-0[2]

Molecular Formula C₇H₅Cl₃

Molecular Weight 195.47 g/mol

Synonyms α,2,4-Trichlorotoluene

Handling and Storage Procedures
Handling:

Always handle in a well-ventilated area or within a certified chemical fume hood.[4]
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Avoid all personal contact, including inhalation of vapors or mist.[1]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[1][4]

When diluting, always add the material to water, never the other way around, to avoid a

violent reaction.

Storage:

Store in a cool, dry, well-ventilated place in the original, tightly sealed container.[1][4]

Keep away from incompatible materials such as oxidizing agents.

Store in a corrosive-resistant container or one with a resistant inner liner.[5]

Store locked up.[4]

Spill and Emergency Response
Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Response Workflow
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Caption: Workflow for responding to a 2,4-Dichlorobenzyl chloride spill.

First Aid Measures:
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In case of skin contact: Immediately flush with plenty of water and soap.[3] Remove all

contaminated clothing, including footwear, and wash before reuse.[4] Seek immediate

medical attention.[3]

In case of eye contact: Immediately rinse with water for at least 15 minutes, holding the

eyelids apart.[4] Remove contact lenses if present and easy to do.[4] Continue rinsing and

seek immediate medical attention.[1]

If inhaled: Move the person to fresh air.[4] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation if the

chemical was ingested or inhaled.[4] Seek immediate medical advice.[3]

If swallowed: Do NOT induce vomiting.[1][6] Rinse the mouth with water.[1][4] Never give

anything by mouth to an unconscious person.[1][6] Call a poison center or doctor

immediately.[1]

Disposal Plan
All waste materials must be treated as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Disposal Workflow
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Caption: Step-by-step process for the safe disposal of 2,4-Dichlorobenzyl chloride.

Key Disposal Steps:

Do not pour down the drain.[7]

Collect surplus and non-recyclable solutions in a suitable, closed container.[1][6]

Contaminated materials, such as absorbents and PPE, should also be collected in a

separate, clearly labeled hazardous waste container.[7]

The final disposal must be handled by a licensed disposal company.[1][6]

Always consult with your institution's Environmental Health & Safety (EH&S) office for

specific disposal procedures.[7]
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Decontaminate any glassware that has come into contact with the chemical by rinsing with

an inert solvent (e.g., THF or Toluene), followed by isopropanol and then water. The rinse

solvent should be collected as flammable organic waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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